Cas no 731802-21-4 (4-(2-Bromoethoxy)-2-methyl-1-(propan-2-yl)benzene)

• Product Name: 4-(2-Bromoethoxy)-2-methyl-1-(propan-2-yl)benzene
• CAS No: 731802-21-4
• Molecular Formula: C₁₂H₁₇OBr
• Molecular Weight: 257.167
• CID: 3106313
• PubChem ID: 3686506

4-(2-Bromoethoxy)-2-methyl-1-(propan-2-yl)benzene Properties

Names and Identifiers

• 2-bromoethyl 4-isopropyl-3-methylphenyl ether
• CS-0220672
• G35956
• EN300-07254
• 4-(2-BROMOETHOXY)-1-ISOPROPYL-2-METHYLBENZENE
• 731802-21-4
• Z56950511
• 4-(2-bromoethoxy)-2-methyl-1-propan-2-ylbenzene
• GEB80221
• AKOS000199746
• 4-(2-bromoethoxy)-2-methyl-1-(propan-2-yl)benzene

• InChIKey： ZDDOZEHPSYXPSB-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17BrO/c1-9(2)12-5-4-11(8-10(12)3)14-7-6-13/h4-5,8-9H,6-7H2,1-3H3
• SMILES： Cc1cc(ccc1C(C)C)OCCBr

Computed Properties

• Exact Mass: 256.04628Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 256.04628Da
• Heavy Atom Count: 14
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Boiling Point: 312.0±37.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 123.1±27.6 °C
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes